1-Bromo-3,6-dichloro-2-nitrobenzene
Description
1-Bromo-3,6-dichloro-2-nitrobenzene is a halogenated aromatic compound with the molecular formula C₆H₂BrCl₂NO₂ (inferred from structural analysis). It features a bromine atom at position 1, chlorine atoms at positions 3 and 6, and a nitro group at position 2.
Properties
CAS No. |
1807009-14-8 |
|---|---|
Molecular Formula |
C6H2BrCl2NO2 |
Molecular Weight |
270.89 g/mol |
IUPAC Name |
2-bromo-1,4-dichloro-3-nitrobenzene |
InChI |
InChI=1S/C6H2BrCl2NO2/c7-5-3(8)1-2-4(9)6(5)10(11)12/h1-2H |
InChI Key |
VGAWOPPMBFQSID-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C(=C1Cl)[N+](=O)[O-])Br)Cl |
Canonical SMILES |
C1=CC(=C(C(=C1Cl)[N+](=O)[O-])Br)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Trends
Polymer Synthesis : Brominated nitrobenzenes are critical intermediates in TSCT polymers, where substituent positions dictate charge transport properties .
Solvent Systems : PEG/dioxane mixtures enhance reaction efficiency for bromo-chloro-nitrobenzenes, with CO₂-induced phase separation simplifying product isolation .
Regioselectivity : Ortho-nitro groups (position 2) improve stability in palladium-catalyzed reactions, while para-substitutions (e.g., 4-Br) favor catalytic recycling .
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